Cas no 2172559-27-0 ({2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine)

• Product Name: {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine
• CAS No: 2172559-27-0
• MF: C₁₁H₁₇NO₂S₂
• MW: 259.388180494308
• CID: 5894148
• PubChem ID: 165588195
• Update Time: 2025-06-13

{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine
• {[2-(cyclopropanesulfonyl)thiophen-3-yl]methyl}(propyl)amine
• 2172559-27-0
• EN300-1609975

• Inchi： 1S/C11H17NO2S2/c1-2-6-12-8-9-5-7-15-11(9)16(13,14)10-3-4-10/h5,7,10,12H,2-4,6,8H2,1H3
• InChI Key： IPESNHVCNHPGMD-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CS1)CNCCC)(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 259.07007113g/mol
• Monoisotopic Mass: 259.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.8Ų

Additional information on {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine

Introduction to {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine and Its Significance in Modern Chemical Research

{2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine, identified by its CAS number 2172559-27-0, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a thiophene ring substituted with a cyclopropanesulfonyl group and a propylamine moiety. The structural complexity of this molecule not only makes it an intriguing subject of study but also suggests potential applications in the development of novel therapeutic agents.

The thiophene core is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active molecules. Its stability and ability to participate in various chemical reactions make it a preferred scaffold in medicinal chemistry. In particular, the cyclopropanesulfonyl group attached to the thiophene ring introduces a high degree of rigidity, which can influence the conformational flexibility and binding properties of the molecule. This rigidity is often exploited to enhance binding affinity to biological targets, a crucial factor in drug design.

The propylamine component of the molecule adds another layer of complexity, contributing to its overall pharmacological profile. Propylamine is known for its ability to interact with various biological systems, often serving as a key pharmacophore in drug molecules. The presence of this group in {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine suggests potential interactions with enzymes or receptors that could be exploited for therapeutic purposes.

Recent advancements in chemical biology have highlighted the importance of understanding the structural and functional relationships between molecules and their biological targets. The study of {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine has provided valuable insights into how structural modifications can influence biological activity. For instance, computational studies have shown that the cyclopropanesulfonyl group can significantly enhance the binding affinity of the molecule to certain protein targets, making it a promising candidate for further development.

In addition to its structural significance, {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine has been investigated for its potential role in addressing various biological challenges. Researchers have explored its interactions with enzymes involved in metabolic pathways, suggesting that it could be used to modulate these pathways for therapeutic benefit. Furthermore, its ability to interact with receptors has led to investigations into its potential as an antagonist or agonist in various signaling pathways.

The synthesis of {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the advancements in organic chemistry but also provide a foundation for further derivatization and functionalization.

From a pharmaceutical perspective, the development of new drugs relies heavily on the discovery and optimization of lead compounds like {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine. Its unique structural features make it an attractive candidate for further investigation, particularly in the context of drug discovery programs targeting neurological disorders, inflammatory diseases, and other conditions where modulating enzyme activity or receptor interactions is beneficial.

The use of computational tools has been instrumental in understanding the potential biological activity of {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine. Molecular docking studies have been conducted to predict how this molecule might interact with various biological targets, providing valuable insights into its mechanism of action. These studies have revealed potential binding sites on enzymes and receptors that could be exploited for therapeutic intervention.

Future research directions for {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine include exploring its pharmacokinetic properties and evaluating its safety profile in preclinical studies. Understanding how this molecule is metabolized and eliminated from the body will be crucial for determining its potential as a therapeutic agent. Additionally, investigating its interactions with cellular components will provide further insights into its biological effects.

The impact of {2-(cyclopropanesulfonyl)thiophen-3-ylmethyl}(propyl)amine extends beyond basic research; it represents an example of how structural innovation can lead to novel therapeutic opportunities. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.